Cas no 14007-30-8 (Phenol,4,4'-(1-methylpentylidene)bis-)

• Product Name: Phenol,4,4'-(1-methylpentylidene)bis-
• CAS No: 14007-30-8
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• CID: 146401
• Update Time: 2024-01-25

Phenol,4,4'-(1-methylpentylidene)bis- Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-(1-methylpentylidene)bis-
• 4,4'-(1-methylpentylidene)bisphenol
• 4,4'-hexane-1,5-diyldiphenol
• 4,4'-hexane-2,2-diyldiphenol
• Phenol, 4,4'-(1-methylpentylidene)bis-
• 2,2-bis-(4-hydroxyphenyl)-hexane

• Inchi： 1S/C18H22O2/c1-3-4-13-18(2,14-5-9-16(19)10-6-14)15-7-11-17(20)12-8-15/h5-12,19-20H,3-4,13H2,1-2H3
• InChI Key： ZQTPHEAGPRFALE-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(O)C=C1)(C1=CC=C(O)C=C1)(C)CCCC

Computed Properties

• Exact Mass: 270.16206
• Monoisotopic Mass: 270.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.096
• Boiling Point: 434.4°Cat760mmHg
• Flash Point: 201.2°C
• Refractive Index: 1.573
• PSA: 40.46
• pka: 10.28±0.10(Predicted)